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Compound of Interest

Compound Name: 1-Bromo-3-methylhexane

Cat. No.: B13168464 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical reagents is paramount. This guide provides immediate, essential safety and logistical

information for the use of 1-Bromo-3-methylhexane, including detailed operational protocols

and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The first line of defense against chemical exposure is appropriate personal protective

equipment. Below is a summary of the required PPE for handling 1-Bromo-3-methylhexane.
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Body Part Protection Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

EN 166 (EU) or NIOSH (US)

approved.[1][2][3]

Skin/Hands

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Inspect before use.

EU Directive 89/686/EEC and

the standard EN 374.[1][2]

Body

Flame retardant antistatic

protective clothing. Impervious

clothing.

[2][3]

Respiratory

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation

occurs.

NIOSH (US) or European

Standard EN 149 approved.[1]

[2][4]

Physical and Chemical Properties
Understanding the properties of 1-Bromo-3-methylhexane is crucial for safe handling and

storage.

Property Value

Molecular Formula C₇H₁₅Br[5]

Molecular Weight 179.10 g/mol [5][6][7]

Appearance Liquid[5]

Boiling Point
181°C at 760 mmHg (for the related compound

1-Bromo-3-methylcyclohexane)[8]

Flash Point
65.5°C (for the related compound 1-Bromo-3-

methylcyclohexane)[8]

Density
1.257 g/cm³ (for the related compound 1-Bromo-

3-methylcyclohexane)[8]
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Operational Plan: From Preparation to Disposal
A systematic approach to handling 1-Bromo-3-methylhexane minimizes risks. The following

workflow outlines the necessary steps for safe preparation, handling, and disposal.
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Workflow for the safe handling of 1-Bromo-3-methylhexane.
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Experimental Protocols
Preparation:

Don PPE: Before handling the chemical, put on all required personal protective equipment

as detailed in the PPE table.[1][2]

Ensure Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.[1]

[2]

Gather Materials: Assemble all necessary equipment and reagents. Inspect glassware for

any defects. Ensure spark-proof tools and explosion-proof equipment are used.[1][4]

Emergency Preparedness: Confirm that a safety shower and eyewash station are readily

accessible.[4]

Handling:

Chemical Dispensing: Avoid direct contact with skin and eyes.[1] Prevent the formation of

vapors or mists.[1]

During Use: Keep the container tightly closed when not in use.[2] Avoid inhalation of any

vapors.[2][3]

Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated

place.[1] Keep it away from incompatible materials such as strong oxidizing agents and

strong bases.[2][4] All ignition sources should be removed from the storage and handling

areas.[2][4]

Spill and Accidental Release Protocol:

Immediate Actions: In the event of a spill, evacuate personnel to a safe area and remove all

sources of ignition.[2][3]

Containment: Prevent the chemical from entering drains.[1][2] Absorb the spillage with an

inert absorbent material like sand or vermiculite.[2][4]
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Clean-up: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[4][9]

Disposal Plan
Proper disposal of 1-Bromo-3-methylhexane and associated waste is crucial to prevent

environmental contamination and ensure safety.

Waste Collection: All waste containing 1-Bromo-3-methylhexane, including unused product

and contaminated materials, must be collected in a designated, labeled, and sealed

container.[10]

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge into

sewer systems or contaminate water, foodstuffs, or feed.[1]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[1] Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill.[1] Combustible packaging materials may be

incinerated under controlled conditions with flue gas scrubbing.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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